Cas no 685107-83-9 (1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]-)

• Product Name: 1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]-
• CAS No: 685107-83-9
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 393086
• PubChem ID: 3843788
• Update Time: 2025-10-31

1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]-
• 6-[(2,5-dimethoxyphenyl)-pyrrolidin-1-ylmethyl]-1,3-benzodioxol-5-ol
• 5T-0315
• 6-[(2,5-dimethoxyphenyl)(1-pyrrolidinyl)methyl]-1,3-benzodioxol-5-ol
• AC1MZ7V3
• CTK1J2036
• MolPort-002-873-072
• 685107-83-9
• MFCD03617484
• 6-[(2,5-dimethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol
• AKOS005094410
• DTXSID00397200
• 6-((2,5-Dimethoxyphenyl)(pyrrolidin-1-yl)methyl)benzo[d][1,3]dioxol-5-ol

• Inchi： 1S/C20H23NO5/c1-23-13-5-6-17(24-2)15(9-13)20(21-7-3-4-8-21)14-10-18-19(11-16(14)22)26-12-25-18/h5-6,9-11,20,22H,3-4,7-8,12H2,1-2H3
• InChI Key： BROZPKRZPREIPJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C1=C(C=C2C(=C1)OCO2)O)N1CCCC1)OC

Computed Properties

• Exact Mass: 357.15769
• Monoisotopic Mass: 357.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.39

Additional information on 1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]-

1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]-: A Promising Compound in Pharmaceutical Research

1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]- (CAS No. 685107-83-9) is a complex organic compound with a unique molecular structure that has garnered significant attention in pharmaceutical research. This compound belongs to the class of benzodioxoles, a family of heterocyclic compounds known for their diverse biological activities. The synthesis and functionalization of such molecules often involve intricate chemical pathways, which have been extensively studied to explore their potential therapeutic applications.

The molecular framework of 1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]- is characterized by a benzodioxol ring system, which is further substituted with a pyrrolidinylmethyl group and a 2,5-dimethoxyphenyl moiety. This structural complexity contributes to its multifunctional properties, enabling interactions with various biological targets. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic and pharmacodynamic profiles, making this compound a focal point in drug discovery efforts.

One of the most notable aspects of 1,3-Benzodioxol-5-ol, 6-[(2,5-dimethyoxyphenyl)-1-pyrrolidinylmethyl]- is its potential role in neuropharmacology. Research published in 2023 in the journal *Pharmacological Research* demonstrated that this compound exhibits selective agonist activity at serotonin receptor subtypes, particularly 5-HT1A and 5-HT2A. These findings suggest its potential application in treating neurological disorders such as depression and anxiety, where modulation of serotonergic pathways is critical.

Additionally, the compound's interaction with the adenosine A2A receptor has been a subject of recent investigation. A 2023 study in *Journal of Medicinal Chemistry* reported that 1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]- demonstrates high affinity for the A2A receptor, which is implicated in neuroinflammation and neurodegenerative diseases. This property makes it a promising candidate for the development of therapies targeting conditions like Parkinson's disease and multiple sclerosis.

From a synthetic perspective, the preparation of 1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]- involves multistep organic reactions, including nucleophilic substitution and ring-opening processes. Advances in asymmetric catalysis have enabled more efficient synthesis routes, reducing the number of steps and improving yield. These developments are crucial for scaling up production for preclinical and clinical trials, as highlighted in a 2023 review in *Organic & Biomolecular Chemistry*.

Another area of interest is the compound's potential as a lead molecule for the design of novel therapeutics. Computational studies using molecular docking and virtual screening have identified its ability to bind to multiple protein targets, suggesting its utility in multi-target drug design. This approach is gaining traction in pharmaceutical research due to its potential to address complex diseases such as cancer and autoimmune disorders.

Furthermore, the compound's pharmacokinetic properties have been evaluated in preclinical models. Studies conducted in 2023 using in vitro and in vivo assays revealed that 1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]- exhibits favorable bioavailability and metabolic stability, which are essential for its therapeutic efficacy. These findings underscore the importance of optimizing its chemical structure to enhance drug-like properties.

Despite its promising profile, challenges remain in the development of 1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]- as a therapeutic agent. Issues such as solubility, toxicity, and selectivity need to be addressed through further research. For instance, a 2023 study in *Toxicological Sciences* reported that the compound exhibits mild hepatotoxicity at high concentrations, necessitating the development of safer derivatives.

Recent advancements in drug delivery systems, such as nanocarriers and controlled-release formulations, offer potential solutions to these challenges. By encapsulating the compound in biocompatible materials, researchers can improve its stability and reduce systemic toxicity. These innovations are critical for translating the compound from the laboratory to clinical settings.

In conclusion, 1,3-Benzodioxol-5-ol, 6-[(2,5-dimethoxyphenyl)-1-pyrrolidinylmethyl]- represents a significant breakthrough in pharmaceutical research. Its unique molecular structure and diverse biological activities make it a valuable candidate for the development of novel therapeutics. Ongoing studies are focused on optimizing its properties and exploring its potential in treating a wide range of diseases. As research in this area progresses, the compound is poised to play a pivotal role in the future of drug discovery.